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Compound of Interest

Compound Name: 5'-Prenylaliarin

Cat. No.: B567528

A Note on Nomenclature: Scientific literature searches do not yield a compound with the
specific name "5'-Prenylaliarin.” However, extensive research points to the flavonoid Aliarin, a
naturally occurring compound isolated from Dodonaea viscosa. The structure of Aliarin itself
contains a modified prenyl group at the 3'-position of its B-ring. This guide will provide a
comprehensive overview of Aliarin, its discovery, and its chemical context, including other
prenylated flavonoids isolated from the same source, which may be the subject of the original
query. It is crucial to distinguish Aliarin, the flavonoid, from Alizarin, an unrelated anthraquinone
dye, as these are often confused in search results.

Discovery and History of Aliarin

Aliarin is a flavonoid that was first isolated from the aerial parts of Dodonaea viscosa (Linn.)
Jacq., a plant belonging to the Sapindaceae family.[1] This plant is a shrub or small tree found
in tropical and subtropical regions and has a history of use in folk medicine for treating a variety
of ailments, including rheumatism, gout, inflammation, and pain.[1] The initial phytochemical
investigations of Dodonaea viscosa revealed a rich composition of flavonoids, diterpenoids,
and saponins, leading to the isolation and characterization of Aliarin.

Chemical Structure and Properties

Aliarin is classified as a 3'-prenylated flavone.[2] Its chemical structure was elucidated through
spectroscopic analysis.
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IUPAC Name: 5,7-dihydroxy-2-[4-hydroxy-3-(4-hydroxy-3-methylbutyl)phenyl]-3,6-dimethoxy-
4H-chromen-4-one[3]

Molecular Formula: C22H240s(3]

Molecular Weight: 416.4 g/mol [3]

CAS Number: 84294-77-9[4]

The structure features a flavone backbone with hydroxyl groups at positions 5 and 7 of the A-
ring, and methoxy groups at positions 3 and 6. The B-ring is substituted with a hydroxyl group
at the 4'-position and a 4-hydroxy-3-methylbutyl group at the 3'-position. This side chain is a
modified and saturated form of a prenyl group.

Table 1: Physicochemical Properties of Aliarin

Property Value Reference(s)
Molecular Formula C22H240s [3]
Molecular Weight 416.4 g/mol [3]
CAS Number 84294-77-9 [4]
Appearance Yellow powder [3]
Purity >97% [3]

Experimental Protocols

Isolation of Aliarin from Dodonaea viscosa

While the original isolation paper provides the basis, a general procedure for the isolation of
flavonoids from Dodonaea viscosa involves the following steps:

o Extraction: The dried and powdered aerial parts of Dodonaea viscosa are extracted with a
solvent such as ethyl acetate (EtOAC).

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.bocsci.com/product/aliarin-cas-84294-77-9-476524.html
https://www.bocsci.com/product/aliarin-cas-84294-77-9-476524.html
https://www.bocsci.com/product/aliarin-cas-84294-77-9-476524.html
https://www.pharmaffiliates.com/en/84294-77-9-aliarin-paphy002438.html
https://www.bocsci.com/product/aliarin-cas-84294-77-9-476524.html
https://www.bocsci.com/product/aliarin-cas-84294-77-9-476524.html
https://www.pharmaffiliates.com/en/84294-77-9-aliarin-paphy002438.html
https://www.bocsci.com/product/aliarin-cas-84294-77-9-476524.html
https://www.bocsci.com/product/aliarin-cas-84294-77-9-476524.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Fractionation: The crude extract is then subjected to repeated column chromatography over
silica gel.

o Elution: A gradient of solvents, typically a mixture of n-hexane and ethyl acetate of increasing
polarity, is used to elute the different fractions.

 Purification: Fractions containing Aliarin are further purified using techniques like preparative
thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to yield
the pure compound.

» Structure Elucidation: The structure of the isolated compound is determined using
spectroscopic methods, including UV, IR, *H-NMR, 33C-NMR, and mass spectrometry (MS).

Biological Activity and Mechanism of Action

The biological activities of pure Aliarin are not extensively documented in the available
literature. However, the crude extracts of Dodonaea viscosa, which contain Aliarin and other
prenylated flavonoids, have demonstrated a range of biological effects.

Table 2: Reported Biological Activities of Dodonaea viscosa Extracts and its Prenylated
Flavonoids
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Activity Description Reference(s)

Certain prenylated flavonoids
Anti-Zika Virus from D. viscosa have shown [5]

potential against the Zika virus.

Clerodane diterpenoids and
some prenylated flavonoids
o from D. viscosa exhibited
Larvicidal o o ) [6]
larvicidal activity against Aedes
albopictus and Culex pipens

quinquefasciatus.

Extracts of D. viscosa are used
Anti-inflammatory in folk medicine for their anti- [1]

inflammatory properties.

Various compounds from D.
Antimicrobial viscosa have shown activity

against bacteria.

The prenyl group in flavonoids is known to enhance their biological activity, often by increasing
their lipophilicity and ability to interact with cell membranes.

Related Prenylated Flavonoids from Dodonaea
viscosa

Dodonaea viscosa is a rich source of various prenylated flavonoids. The presence of these
compounds, including those with prenyl groups at the 3' and 5' positions, may be of interest to
researchers looking into "5'-Prenylaliarin”.

One notable example is 5,7,4'-trihydroxy-3',5"-di(3-methylbut-2-enyl)-3,6-dimethoxyflavone,
which was isolated from the same plant.[6] This compound has two prenyl groups on the B-
ring, at the 3' and 5' positions.
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Caption: Chemical Structure of Aliarin.
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Caption: General Workflow for the Isolation of Aliarin.
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Caption: Logical Relationship of Flavonoid Prenylation and Biological Activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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